Cas no 252238-71-4 (1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)-)

• Product Name: 1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)-
• CAS No: 252238-71-4
• MF: C₅₄H₃₀
• MW: 678.816013813019
• CID: 1421362
• PubChem ID: 101089238
• Update Time: 2025-04-20

1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,1':2',1''-Terphenyl, 4,4''-diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)-
• CS-0379338
• 4,4''-Diethynyl-3',4',5',6'-tetrakis(4-ethynylphenyl)-1,1':2',1''-terphenyl
• G76179
• hexa-(4-ethynylphenyl)benzene
• 252238-71-4

• Inchi： 1S/C54H30/c1-7-37-13-25-43(26-14-37)49-50(44-27-15-38(8-2)16-28-44)52(46-31-19-40(10-4)20-32-46)54(48-35-23-42(12-6)24-36-48)53(47-33-21-41(11-5)22-34-47)51(49)45-29-17-39(9-3)18-30-45/h1-6,13-36H
• InChI Key： RIQNCWADMZKTFM-UHFFFAOYSA-N
• SMILES： C1(C2C=CC(C#C)=CC=2)C(C2C=CC(C#C)=CC=2)=C(C2C=CC(C#C)=CC=2)C(C2C=CC(C#C)=CC=2)=C(C2C=CC(C#C)=CC=2)C=1C1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 678.234750957g/mol
• Monoisotopic Mass: 678.234750957g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 54
• Rotatable Bond Count: 12
• Complexity: 1210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.2
• Topological Polar Surface Area: 0Ų